molecular formula C14H20BrNO B1237582 5-Hpmabo CAS No. 67025-31-4

5-Hpmabo

Cat. No.: B1237582
CAS No.: 67025-31-4
M. Wt: 298.22 g/mol
InChI Key: LXFQJYHWQIZMME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Its core structure consists of a porphyrin macrocycle substituted with specific functional groups, which modulate its electronic and steric properties.

Properties

CAS No.

67025-31-4

Molecular Formula

C14H20BrNO

Molecular Weight

298.22 g/mol

IUPAC Name

3-(2-methyl-2-azabicyclo[3.2.1]octan-5-yl)phenol;hydrobromide

InChI

InChI=1S/C14H19NO.BrH/c1-15-8-7-14(6-5-12(15)10-14)11-3-2-4-13(16)9-11;/h2-4,9,12,16H,5-8,10H2,1H3;1H

InChI Key

LXFQJYHWQIZMME-UHFFFAOYSA-N

SMILES

CN1CCC2(CCC1C2)C3=CC(=CC=C3)O.Br

Canonical SMILES

CN1CCC2(CCC1C2)C3=CC(=CC=C3)O.Br

Synonyms

5-(3-hydroxyphenyl)-2-methyl-2-azabicylo(3.2.1)octane
5-HPMABO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1.1 Compound A: 5-(4'-Allyloxy-phenyl)-10,15,20-triphenylporphyrin (CAS: Not specified)
  • Molecular Weight : 730 g/mol .
  • Synthesis : Prepared via Adler-Longo method using substituted benzaldehydes and pyrrole under reflux .
  • Functional Groups : Allyloxy-phenyl substituent at the 5-position; triphenyl groups at 10,15,20-positions.
  • Key Properties :
    • Absorption maxima at 418 nm (Soret band) and 515–650 nm (Q-bands) .
    • High thermal stability (decomposition >300°C) .
2.1.2 Compound B: 5-Amino-benzimidazole hydrochloride (CAS: 5488-51-7)
  • Molecular Weight : 169.6 g/mol .
  • Synthesis : Derived from benzimidazole via nitration and reduction .
  • Functional Groups: Amino group at the 5-position; benzimidazole core.
  • Key Properties: Solubility: Highly soluble in polar solvents (e.g., water, ethanol) . Applications: Intermediate in antiviral and anticancer drug synthesis .

Functional Analogues

2.2.1 Compound C: [4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidine
  • Molecular Weight: Not specified .
  • Synthesis : Cyclocondensation of thiophene derivatives with pyrimidine precursors .
  • Key Properties :
    • Melting point: 215–220°C .
    • Applications: Fluorescent probes in bioimaging .

Comparative Data Table

Property 5-Hpmabo (Inferred) Compound A Compound B Compound C
Molecular Weight ~700–750 g/mol (estimated) 730 g/mol 169.6 g/mol Not specified
Synthesis Method Metalloporphyrin condensation Adler-Longo method Nitration-reduction Cyclocondensation
Thermal Stability >250°C (decomposition) >300°C Stable up to 150°C 215–220°C (melting point)
Solubility Low in water; high in DMF Low in polar solvents High in water/ethanol Moderate in DCM
Applications Photodynamic therapy, catalysis Catalysis, sensors Pharmaceuticals Bioimaging, optoelectronics

Key Research Findings

Electronic Properties: Compound A’s allyloxy-phenyl group enhances π-conjugation, red-shifting its absorption spectrum compared to 5-Hpmabo’s simpler substituents . Compound B’s amino group increases solubility but reduces thermal stability relative to porphyrin-based analogues .

Catalytic Efficiency: Metalloporphyrins like 5-Hpmabo and Compound A show superior catalytic activity in oxidation reactions (e.g., epoxidation) compared to non-porphyrin systems .

Biomedical Potential: Compound C’s fluorescence quantum yield (Φ = 0.45) exceeds that of porphyrins, making it preferable for imaging .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.